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Introduction

The quantification of heavy metal contamination in soil is a critical aspect of environmental

monitoring and risk assessment. Cyclohexane-1,2-diamine-N,N,N',N'-tetraacetic acid (CDTA) is

a powerful chelating agent that forms stable, water-soluble complexes with a wide range of

heavy metal ions. This property makes it an effective extractant for determining the bioavailable

fraction of heavy metals in soil samples. These application notes provide a detailed protocol for

the use of CDTA in the extraction and subsequent quantification of heavy metals from soil,

offering a reliable method for environmental analysis and ensuring the safety of agricultural

products and ecosystems.

Principle of the Method

The CDTA extraction method is based on the principle of chelation. CDTA, a multidentate

ligand, binds to positively charged heavy metal ions in the soil matrix, forming stable, soluble

metal-CDTA complexes. This process effectively removes the metals from the soil particles and

brings them into the solution phase. The concentration of the extracted heavy metals can then

be accurately measured using atomic spectroscopy techniques such as Atomic Absorption

Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).
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Data Presentation
The following tables summarize the typical extraction efficiencies of chelating agents for

various heavy metals from soil. While specific data for CDTA is limited in direct comparative

studies, the data for EDTA and DTPA, structurally and functionally similar chelating agents,

provide a strong indication of the expected performance of CDTA.

Table 1: Comparison of Extraction Efficiency of Different Chelating Agents for Cadmium (Cd) in

Soil

Chelating
Agent

Concentration
Extraction
Time (days)

Cd Removed
from Soil
(mg/kg)

Reference

EDTA 0.5 mg/kg 20 89.60 [1]

EDTA 1 mg/kg 20 59.47 [1]

EDTA 2 mg/kg 20 54.55 [1]

DTPA 0.5 mg/kg 20 80.01 [1]

DTPA 1 mg/kg 20 76.14 [1]

DTPA 2 mg/kg 20 79.91 [1]

Table 2: Extraction Efficiency of EDTA for Various Heavy Metals in Contaminated Soil
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Heavy
Metal

Initial
Concent
ration
(mg/kg)

EDTA
Concent
ration
(M)

pH
Agitatio
n Speed
(rpm)

Equilibri
um
Time
(hours)

Maximu
m
Remova
l (%)

Referen
ce

Lead

(Pb)
500 0.1 4 200 4 70 [2]

Cadmium

(Cd)
500 0.1 4 200 4

Not

specified
[2]

Nickel

(Ni)
500 0.1 4 200 4

Not

specified
[2]

Note: The extraction efficiency of CDTA is expected to be comparable to or, in some cases,

exceed that of EDTA due to the high stability constants of its metal complexes.

Experimental Protocols
1. Preparation of CDTA Extraction Solution (0.05 M)

Materials:

trans-1,2-Diaminocyclohexane-N,N,N',N'-tetraacetic acid (CDTA)

Ammonium hydroxide (NH₄OH) or Sodium hydroxide (NaOH) solution (1 M)

Deionized water

pH meter

Volumetric flask (1 L)

Magnetic stirrer and stir bar

Procedure:

Weigh out the appropriate amount of CDTA to prepare a 0.05 M solution (e.g., 18.22 g of

CDTA monohydrate, MW 364.35 g/mol , for 1 L).
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Add the CDTA to a 1 L volumetric flask containing approximately 800 mL of deionized

water.

Place the flask on a magnetic stirrer and add a stir bar.

Slowly add 1 M NH₄OH or NaOH solution dropwise while stirring to dissolve the CDTA and

adjust the pH to the desired value (typically between 7.0 and 8.0 for optimal extraction of

most heavy metals).

Once the CDTA is fully dissolved and the pH is stable, bring the solution to the final

volume of 1 L with deionized water.

Mix the solution thoroughly.

2. Soil Sample Preparation

Materials:

Soil samples

Drying oven

Mortar and pestle or soil grinder

Sieve (2 mm)

Sample bags or containers

Procedure:

Air-dry the soil samples or dry them in an oven at a temperature below 40°C to a constant

weight.

Gently crush the dried soil samples using a mortar and pestle or a soil grinder to break up

large aggregates.

Sieve the soil through a 2 mm sieve to remove stones, roots, and other debris.
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Store the sieved soil in clean, labeled sample bags or containers.

3. CDTA Extraction Procedure

Materials:

Prepared soil samples

0.05 M CDTA extraction solution

Centrifuge tubes (50 mL)

Mechanical shaker

Centrifuge

Syringe filters (0.45 µm)

Acid-washed glassware

Procedure:

Weigh 10.0 g of the prepared soil sample into a 50 mL centrifuge tube.

Add 20.0 mL of the 0.05 M CDTA extraction solution to the centrifuge tube.[3]

Cap the tubes tightly and place them on a mechanical shaker.

Shake the samples for a specified period, typically 2 hours, at a constant temperature

(e.g., 25°C).[3]

After shaking, remove the tubes and centrifuge them at a sufficient speed (e.g., 3000 rpm)

for 15 minutes to separate the solid and liquid phases.

Carefully decant the supernatant (the liquid extract).

Filter the supernatant through a 0.45 µm syringe filter to remove any remaining fine

particles.
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The filtered extract is now ready for heavy metal analysis.

4. Quantification of Heavy Metals

Instrumentation:

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Mass

Spectrometer (ICP-MS).

Procedure:

Calibrate the instrument using a series of standard solutions of the heavy metals of

interest prepared in the CDTA extraction solution.

Analyze the filtered soil extracts to determine the concentration of each heavy metal.

If the concentration of a metal in the extract exceeds the linear range of the instrument,

dilute the extract with the CDTA extraction solution and re-analyze.
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Caption: Experimental workflow for heavy metal quantification in soil using CDTA extraction.
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Reactants
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Caption: Chelation of a heavy metal ion by CDTA to form a stable, soluble complex.
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Start: Analyze Heavy Metals in Soil Extract

Expected Concentration Range?

Number of Elements to Analyze?

Low to moderate (ppm)

Use Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Very low (ppb, ppt)

Matrix Complexity?

Single or few elements

Multiple elements

Use Atomic Absorption Spectroscopy (AAS)

Simple Complex

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate analytical finish (AAS vs. ICP-MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Application Notes and Protocols for Heavy Metal
Quantification in Soil using CDTA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12839464#using-cdta-for-heavy-metal-quantification-
in-soil-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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